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Compound of Interest

Compound Name: p-Carborane

Cat. No.: B1425697 Get Quote

For Immediate Implementation: This document provides critical safety and logistical information

for researchers, scientists, and drug development professionals working with p-Carborane.

Adherence to these guidelines is essential for ensuring laboratory safety and procedural

integrity.

p-Carborane, a boron cluster compound, presents unique chemical properties that are

valuable in various research and development applications.[1][2] However, its handling requires

stringent safety protocols to mitigate potential hazards. This guide outlines the necessary

personal protective equipment (PPE), operational procedures, and disposal plans to ensure the

safe and effective use of p-Carborane in a laboratory setting.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table summarizes the required PPE for handling p-Carborane, based on safety data

sheet recommendations.
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Protection Type Specific Recommendations Standards and Compliance

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.[3] A face shield may

be necessary for tasks with a

high risk of splashing.

OSHA 29 CFR 1910.133 or

European Standard EN166[3]

Skin Protection

Chemical-resistant gloves

(e.g., compatible with

flammable solids and harmful

substances) are mandatory.[4]

Wear appropriate protective

clothing, such as a lab coat,

overalls, or a chemical-

resistant suit, to prevent skin

exposure.[3][5]

EU Directive 89/686/EEC and

the standard EN 374 for

gloves.[4]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator, especially

in cases of dust formation or

when exposure limits may be

exceeded.[4][6] A full-face

respirator is recommended if

irritation or other symptoms are

experienced.[4]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[3]

Operational Plan: From Receipt to Storage
A systematic approach to handling p-Carborane is crucial for minimizing risks. The following

step-by-step guide details the operational workflow.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood with mechanical

exhaust.[4]
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Ensure a safety shower and eye wash station are readily accessible.

Remove all sources of ignition, as p-Carborane is a flammable solid.[4] Use non-sparking

tools and explosion-proof equipment.[4][6]

Ground and bond containers and receiving equipment to prevent static discharge.[4][6]

2. Handling p-Carborane:

Avoid all personal contact, including inhalation and ingestion.[7]

Do not eat, drink, or smoke when using this product.[4][5]

Avoid the formation of dust and aerosols.[4]

Wash hands thoroughly after handling.[3]

3. Storage:

Store p-Carborane in a tightly closed container in a cool, dry, and well-ventilated place.[3][6]

The recommended storage temperature is between 2°C and 8°C.

Protect from light.

Keep away from heat, sparks, open flames, and other ignition sources.[4]

Store separately from incompatible materials such as strong oxidizing agents.[3]

Disposal Plan
Proper disposal of p-Carborane and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect waste p-Carborane and any contaminated materials (e.g., gloves,

wipes, pipette tips) in closed, suitable, and clearly labeled containers for disposal.

Regulatory Compliance: Dispose of contents and containers at an appropriate treatment and

disposal facility in accordance with all applicable local, state, and federal regulations.[4]
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Spill Management: In case of a spill, evacuate personnel to a safe area.[4] Avoid dust

formation.[4] Sweep or vacuum up the material and place it into a suitable disposal

container.[3] Ventilate the affected area and clean it thoroughly.

Workflow for Handling p-Carborane
The following diagram illustrates the logical workflow for the safe handling of p-Carborane,

from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of p-Carborane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1425697?utm_src=pdf-body-img
https://www.benchchem.com/product/b1425697?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1425697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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